Cas no 37695-38-8 (2,2-dimethyl-3-(methylsulfanyl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(methylsulfanyl)propanoic acid
• CAS No: 37695-38-8
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• MDL: MFCD18431159
• CID: 1485645
• PubChem ID: 14147024
• Update Time: 2025-09-18

2,2-dimethyl-3-(methylsulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-3-(methylthio)-
• 2,2-dimethyl-3-(methylthio)propanoic acid
• MFCD18431159
• 2,2-dimethyl-3-(methylsulfanyl)propanoic acid
• 2,2-dimethyl-3-(methylthio)propanoicacid
• 37695-38-8
• AKOS006377049
• AS-66752
• W18315
• EN300-181508
• SCHEMBL163891
• FQIWBMWNNPWQTI-UHFFFAOYSA-N
• 2,2-dimethyl-3-methylsulfanylpropanoic acid
• Z1205494330

• MDL： MFCD18431159
• Inchi： 1S/C6H12O2S/c1-6(2,4-9-3)5(7)8/h4H2,1-3H3,(H,7,8)
• InChI Key： FQIWBMWNNPWQTI-UHFFFAOYSA-N
• SMILES： S(C)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 148.05586
• Monoisotopic Mass: 148.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids